Cas no 328026-80-8 (1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole)

• Product Name: 1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole
• CAS No: 328026-80-8
• MF: C₁₃H₁₁NOS
• MW: 229.297541856766
• CID: 6602133
• PubChem ID: 779968
• Update Time: 2025-10-31

1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole
• 1-(2-thienylcarbonyl)indoline
• Methanone, (2,3-dihydro-1H-indol-1-yl)-2-thienyl-
• indolin-1-yl(thiophen-2-yl)methanone
• HMS2434O21
• 328026-80-8
• AB00082788-01
• SR-01000206891-1
• MLS000106106
• SR-01000206891
• AKOS000488706
• SMR000103076
• HMS1428H19
• IDI1_011208
• indolinyl 2-thienyl ketone
• AG-670/36001040
• IFLab1_005805
• CHEMBL1422210
• 2,3-dihydroindol-1-yl(thiophen-2-yl)methanone
• F1443-6965
• Cambridge id 5357651

• Inchi： 1S/C13H11NOS/c15-13(12-6-3-9-16-12)14-8-7-10-4-1-2-5-11(10)14/h1-6,9H,7-8H2
• InChI Key： NDTAKECNNPRRSM-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)CC1)(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 229.05613515g/mol
• Monoisotopic Mass: 229.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.6Ų

Additional information on 1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indole

1-(Thiophene-2-carbonyl)-2,3-dihydro-1H-indole (CAS No: 328026-80-8)

1-(Thiophene-2-carbonyl)-2,3-dihydro-1H-indole, also known by its CAS registry number 328026-80-8, is a unique organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its indole core, which is fused with a thiophene ring through a carbonyl group, making it a versatile building block for various applications.

The molecular structure of 1-(Thiophene-2-carbonyl)-2,3-dihydro-1H-indole consists of an indole moiety, which is a bicyclic structure comprising a six-membered benzene ring fused to a five-membered pyrrole ring. The thiophene ring, on the other hand, is a five-membered aromatic heterocycle containing one sulfur atom and two double bonds. The integration of these two rings through a carbonyl group introduces unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 1-(Thiophene-2-carbonyl)-2,3-dihydro-1H-indole in drug discovery and development. Its ability to act as a scaffold for bioactive molecules has been explored in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial agents. Researchers have found that the compound's electronic properties can be fine-tuned by modifying substituents on the thiophene or indole rings, leading to enhanced pharmacokinetic profiles and improved biological activity.

In addition to its role in medicinal chemistry, CAS No: 328026-80-8 has also been utilized in materials science for the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. The compound's conjugated system allows for efficient charge transport properties, making it suitable for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent advancements in this area have demonstrated improved device performance by incorporating this compound into multilayered structures.

The synthesis of 1-(Thiophene-2-carbonyl)-2,3-dihydro-1H-indole typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common methods include Friedländer-type cyclization reactions or Ullmann-type coupling reactions, depending on the starting materials used. These methods have been optimized in recent years to enhance scalability and reduce production costs.

The physical properties of this compound are also worth noting. It has a melting point of approximately 155°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum exhibits strong absorption bands due to the conjugated π-systems present in both the indole and thiophene moieties.

In terms of safety considerations, while handling this compound under standard laboratory conditions is generally safe, it is recommended to wear appropriate personal protective equipment (PPE) such as gloves and goggles to minimize exposure risks. Proper ventilation should also be ensured during synthesis or manipulation procedures.

The environmental impact of CAS No: 328026-80-8 has not been extensively studied; however, preliminary assessments suggest that it degrades under certain environmental conditions when exposed to light or microbial activity. Further research is needed to fully understand its ecological footprint and develop strategies for responsible disposal.

In conclusion, 1-(Thiophene-2-carbonyl)-2,3-dihydro-1H-indole (CAS No: 328026-80-8) represents a promising compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers aiming to develop novel drugs or advanced materials. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.